![molecular formula C16H24N4O5S B2478375 N1-(2-(dimethylamino)ethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)oxalamide CAS No. 1105215-79-9](/img/structure/B2478375.png)
N1-(2-(dimethylamino)ethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)oxalamide
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Description
N1-(2-(dimethylamino)ethyl)-N2-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C16H24N4O5S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications
Formation of Bis(2-oxazolidinone) Derivatives
Reactions involving similar compounds, such as 2-methoxy-3,3-dimethyl-2-phenyloxirane or α-bromoisobutyrophenone with carbon dioxide in the presence of aliphatic α,ω-diamines, have been investigated for the formation of bis(2-oxazolidinone) derivatives. These reactions afford corresponding 3-(ω-aminoalkyl)-4-hydroxy-5,5-dimethyl-4-phenyl-2-oxazolidinones derivatives, showcasing a method for synthesizing novel oxazolidinone compounds with potential applications in medicinal chemistry and materials science (Saitǒ et al., 1986).
Organic Photochemical Reactions
The photoreactions of N,N-dimethylpyruvamide (DMPA) in methanol and ethanol have led to the synthesis of 3,5-dimethyl-4-oxazolidinone among other products. These reactions highlight the potential for utilizing organic photochemical processes to create novel compounds with diverse functional groups, which can be further explored for their physical, chemical, or biological properties (Shima et al., 1984).
Synthesis of Novel Benzodifuranyl Derivatives
Research on the synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents exemplifies the application of complex organic compounds in drug discovery. This study demonstrates the potential of using advanced synthetic chemistry techniques to create compounds with significant pharmacological activities (Abu‐Hashem et al., 2020).
Development of Antimicrobial Agents
The synthesis and biological evaluation of some thiazolidinones as antimicrobial agents reveal the application of this chemical framework in addressing microbial resistance. By modifying the molecular structure and introducing different substituents, researchers can develop new antimicrobial compounds with improved efficacy and selectivity (Patel, Kumari, & Patel, 2012).
properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O5S/c1-19(2)9-7-17-15(21)16(22)18-13-11-12(5-6-14(13)25-3)20-8-4-10-26(20,23)24/h5-6,11H,4,7-10H2,1-3H3,(H,17,21)(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZUFQVULNVONAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C(=O)NC1=C(C=CC(=C1)N2CCCS2(=O)=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.